Cas no 2171959-97-8 (4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid)

• Product Name: 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• CAS No: 2171959-97-8
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6592848
• PubChem ID: 165534970
• Update Time: 2025-05-21

4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid
• 4-{1-[3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-methylformamido}butanoic acid
• 2171959-97-8
• EN300-1511096

• Inchi： 1S/C27H25ClN2O5/c1-30(12-6-11-25(31)32)26(33)17-13-18(28)15-19(14-17)29-27(34)35-16-24-22-9-4-2-7-20(22)21-8-3-5-10-23(21)24/h2-5,7-10,13-15,24H,6,11-12,16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： PKSGLAIAQJYPND-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(N(C)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid

Comprehensive Analysis of 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS No. 2171959-97-8)

The compound 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS No. 2171959-97-8) is a highly specialized chemical entity with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and bioconjugation techniques.

One of the most notable features of this compound is its Fmoc-protected amino acid moiety, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent stability under basic conditions while being easily cleaved under mild acidic conditions, making it ideal for peptide chain assembly. This property aligns with the growing demand for custom peptide synthesis services, as highlighted by recent trends in biotechnology and precision medicine.

In addition to its synthetic utility, 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid has garnered attention for its potential in targeted drug delivery systems. The presence of a butanoic acid linker allows for further functionalization, enabling conjugation with nanoparticles or biomolecules. This aligns with current research hotspots such as antibody-drug conjugates (ADCs) and theranostic agents, where precise molecular design is paramount.

The compound's CAS No. 2171959-97-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its importance in organic chemistry and medicinal chemistry. Its synthesis and purification protocols are often discussed in forums dedicated to advanced synthetic methods, particularly those involving heterocyclic compounds and protecting group strategies. Researchers also explore its spectroscopic properties (e.g., NMR, HPLC) to ensure quality control in GMP-compliant production.

From an industrial perspective, the scalability of 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid is a key consideration. Manufacturers are optimizing green chemistry approaches to reduce waste and improve yield, addressing the global push for sustainable chemical processes. This resonates with the increasing focus on ESG (Environmental, Social, and Governance) criteria in the pharmaceutical supply chain.

Furthermore, the compound's role in high-throughput screening (HTS) libraries is noteworthy. Its modular design allows for the rapid generation of structure-activity relationship (SAR) data, accelerating the identification of lead compounds in oncology and neurological disorders. This application is particularly relevant given the rising interest in AI-driven drug discovery platforms that leverage cheminformatics tools.

In summary, 4-{1-3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-methylformamido}butanoic acid (CAS No. 2171959-97-8) represents a versatile building block in modern chemical biology. Its applications span from peptide therapeutics to material science, making it a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of biopharmaceuticals and diagnostic tools.